2-amino-5-bromo-6-(4-methoxyphenyl)pyrimidin-4(3H)-one
Overview
Description
2-amino-5-bromo-6-(4-methoxyphenyl)pyrimidin-4(3H)-one, or 2AB6MPMO, is a synthetic compound with a wide range of applications in scientific research. It is a member of the pyrimidine family, which is a group of heterocyclic compounds with a nitrogen atom in the ring. 2AB6MPMO has been used in a variety of research projects, including as a drug-like compound, in biochemical and physiological studies, and as a tool to investigate the mechanism of action of certain drugs.
Scientific Research Applications
Interferon Induction and Immunotherapy
2-Amino-5-bromo-6-phenyl-4(3H)-pyrimidinone (ABPP), a compound structurally related to 2-amino-5-bromo-6-(4-methoxyphenyl)pyrimidin-4(3H)-one, was studied for its potential as an oral interferon inducer and an immunotherapeutic agent in cancer treatment. In a Phase I study involving 59 patients, ABPP demonstrated its capacity as an immunotherapeutic agent without causing significant cardiac, hematologic, hepatic, or renal toxicity. One patient with malignant melanoma exhibited tumor regression, indicating potential antitumor activity, although no consistent induction of interferon was observed. This study suggests a possible application in enhancing immune responses against tumors and indicates the need for further research with better bioavailability preparations of this class of agents (Rios et al., 1986).
Role in Carcinogen Metabolism and Adduct Formation
Compounds related to 2-amino-5-bromo-6-(4-methoxyphenyl)pyrimidin-4(3H)-one have been studied for their interactions with macromolecules in the context of carcinogenesis. Studies on heterocyclic amines like MeIQx and PhIP, which are structurally similar to the compound , have explored their metabolism, DNA adduct formation, and potential carcinogenicity in humans and rodents. These studies provide insights into the metabolic pathways, differences in metabolite profiles between species, and the formation of DNA and protein adducts, which are crucial for understanding the compound's interaction with biological systems and its potential effects on health (Turteltaub et al., 1999).
Biomonitoring and Environmental Exposure
Research has also been conducted on environmental exposure to compounds similar to 2-amino-5-bromo-6-(4-methoxyphenyl)pyrimidin-4(3H)-one, particularly focusing on pyrethroid insecticides. Biomonitoring studies in children have quantified specific metabolites in urine, revealing widespread exposure and providing valuable data for public health policy development regarding the regulation and use of these chemicals (Babina et al., 2012).
properties
IUPAC Name |
2-amino-5-bromo-4-(4-methoxyphenyl)-1H-pyrimidin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrN3O2/c1-17-7-4-2-6(3-5-7)9-8(12)10(16)15-11(13)14-9/h2-5H,1H3,(H3,13,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJZYUNGLPMYBKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(C(=O)NC(=N2)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-5-bromo-6-(4-methoxyphenyl)pyrimidin-4(3H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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